Cas no 324066-58-2 (2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid)

• Product Name: 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid
• CAS No: 324066-58-2
• MF: C₁₈H₁₃N₃O₆S
• MW: 399.377322912216
• CID: 5845457
• PubChem ID: 7722226
• Update Time: 2025-07-13

2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-(4-methoxyphenyl)thiazol-2-yl)carbamoyl)-6-nitrobenzoic acid
• Benzoic acid, 2-[[[4-(4-methoxyphenyl)-2-thiazolyl]amino]carbonyl]-6-nitro-
• 324066-58-2
• F0777-0524
• AKOS002268847
• Oprea1_830153
• 2-{[4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL]CARBAMOYL}-6-NITROBENZOIC ACID
• 2-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]carbamoyl]-6-nitrobenzoic acid
• 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid

• Inchi： 1S/C18H13N3O6S/c1-27-11-7-5-10(6-8-11)13-9-28-18(19-13)20-16(22)12-3-2-4-14(21(25)26)15(12)17(23)24/h2-9H,1H3,(H,23,24)(H,19,20,22)
• InChI Key： PIFXAAUREQBWER-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C([N+]([O-])=O)C=CC=C1C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)=O

Computed Properties

• Exact Mass: 399.05250632g/mol
• Monoisotopic Mass: 399.05250632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3(Predicted)
• pka: 6.37±0.50(Predicted)

Additional information on 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid

Introduction to 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid (CAS No. 324066-58-2)

2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid (CAS No. 324066-58-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiazole ring, a nitro group, and a methoxyphenyl moiety, which collectively contribute to its potential therapeutic applications.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the nitro group in the structure of 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid adds to its reactivity and can influence its pharmacological properties, such as enhancing its ability to act as an electron-withdrawing group and increasing its lipophilicity.

The methoxyphenyl moiety is another key feature of this compound. Methoxy groups are often used in drug design to improve the solubility and bioavailability of compounds. They can also modulate the binding affinity of molecules to their target receptors. In the context of 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid, the methoxyphenyl group likely plays a crucial role in enhancing its biological activity and selectivity.

Recent studies have explored the potential therapeutic applications of 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid in various disease models. One notable area of research is its antiproliferative activity against cancer cells. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its anticancer properties, 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in managing inflammatory conditions.

The pharmacokinetic properties of 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a drug candidate. However, more detailed studies are needed to fully understand its metabolism and excretion pathways.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have demonstrated that 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are essential before it can be advanced to clinical trials.

In conclusion, 2-{4-(4-methoxyphenyl)-1,3-thiazol-2-ylcarbamoyl}-6-nitrobenzoic acid (CAS No. 324066-58-2) represents a promising lead compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique structural features contribute to its biological activities, making it an attractive target for further research and development in medicinal chemistry.